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This technical guide provides a comprehensive overview of the spectroscopic data for the
monoazo dye, Disperse Blue 124 (CAS Number: 61951-51-7). The information compiled is
intended for researchers, scientists, and professionals in drug development and textile
chemistry, offering a centralized resource for the dye's ultraviolet-visible (UV-Vis), Nuclear
Magnetic Resonance (NMR), and Infrared (IR) spectroscopic characteristics.

Disperse Blue 124, with the chemical formula C16H19Ns04S, is a synthetic dye used in the
textile industry, particularly for polyester fabrics.[1][2] It is also recognized as a contact allergen,
prompting research into its detection and interaction with biological systems.[3][4][5] A thorough
understanding of its spectroscopic profile is essential for its identification, characterization, and
analysis in various matrices.

Chemical Structure

The IUPAC name for Disperse Blue 124 is 2-[N-ethyl-3-methyl-4-[(5-nitro-1,3-thiazol-2-
yl)diazenyl]anilino]ethyl acetate.[6] Its structure comprises a substituted azobenzene

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3427788#bc-rfq
https://www.benchchem.com/product/b3427788/docs?utm_src=pdf-body#spectroscopic-profile-of-disperse-blue-124-a-technical-guide
https://www.benchchem.com/product/b3427788/docs?utm_src=pdf-body#spectroscopic-profile-of-disperse-blue-124-a-technical-guide
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-124.html
https://www.chemotechnique.se/get_pdf.php?l=en&p=571
https://www.mdpi.com/2075-1729/15/11/1711
https://www.researchgate.net/publication/12631884_Disperse_Blue_Dyes_106_and_124_are_common_causes_of_textile_dermatitis_and_should_serve_as_screening_allergens_for_this_condition
https://www.researchgate.net/publication/397310690_Sensitization_to_Disperse_Blue_Dye_124_in_Triveneto_Region_from_1997_to_2021_and_Its_Potential_Occupational_Role
https://www.benchchem.com/product/b3427788/docs?utm_src=pdf-body#spectroscopic-profile-of-disperse-blue-124-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/61951-51-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

chromophore linked to a thiazole ring, which is responsible for its characteristic blue color.

Spectroscopic Data

While a complete, unified dataset from a single source is not readily available in the public
domain, this guide synthesizes available information and provides general experimental
protocols for obtaining the spectroscopic data.

UV-Visible Spectroscopy

The color of Disperse Blue 124 arises from its absorption of light in the visible region. The
maximum absorption wavelength (Amax) is a key identifier for this dye.

Table 1: UV-Vis Spectroscopic Data for Disperse Blue 124

Parameter Value Solvent

o _ Typically Dichloromethane or
Amax Not explicitly found in searches
Methanol

Note: Specific Amax values for Disperse Blue 124 were not found in the performed searches.
The solvent significantly influences the Amax.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of Disperse
Blue 124. The following tables outline the expected chemical shifts for the *H and *3C nuclei.

Table 2: Predicted *H NMR Spectroscopic Data for Disperse Blue 124
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Chemical Shift (3)

ppm

Multiplicity

Integration Assignment

Data not available

- Aromatic protons

Data not available

- Thiazole proton

Data not available

- -CH:- (ethyl group)

Data not available

- -CH:- (ethyl acetate)

Data not available

- -CH:- (ethyl acetate)

Data not available

- Ar-CHs

Data not available

- -0-C(=0)-CHs

Data not available

- -CHs (ethyl group)

Table 3: Predicted 13C NMR Spectroscopic Data for Disperse Blue 124

Chemical Shift (d) ppm

Assignment

Data not available

Aromatic carbons

Data not available

Thiazole carbons

Data not available

-N=N- carbons

Data not available

C=0 (ester)

Data not available

Aliphatic carbons

Note: Experimentally determined NMR data for Disperse Blue 124 were not found in the

conducted searches.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the Disperse Blue 124

molecule.

Table 4: Expected IR Absorption Bands for Disperse Blue 124
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Wavenumber (cm~?) Functional Group
~3100-3000 C-H stretch (aromatic)
~2980-2850 C-H stretch (aliphatic)
~1735 C=0 stretch (ester)
~1600, ~1480 C=C stretch (aromatic)
~1520, ~1340 N-O stretch (nitro group)
~1450 N=N stretch (azo group)
~1240 C-O stretch (ester)

Note: Specific, experimentally verified IR peak values for Disperse Blue 124 were not located
in the performed searches. The values presented are typical for the respective functional
groups.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for
disperse dyes like Disperse Blue 124.

UV-Visible Spectroscopy

o Sample Preparation: A dilute solution of Disperse Blue 124 is prepared in a suitable solvent
(e.g., dichloromethane, methanol, or acetonitrile). The concentration should be adjusted to
yield an absorbance value between 0.2 and 0.8 at the Amax.

e Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

o Data Acquisition: A baseline is recorded using the pure solvent. The spectrum of the sample
solution is then recorded over a wavelength range of approximately 200-800 nm. The
wavelength of maximum absorbance (Amax) is determined from the spectrum.

NMR Spectroscopy
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o Sample Preparation: Approximately 5-10 mg of Disperse Blue 124 is dissolved in a
deuterated solvent (e.g., CDCls, DMSO-de) in an NMR tube. Tetramethylsilane (TMS) is
typically used as an internal standard.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

o Data Acquisition: Both *H and 3C NMR spectra are acquired. For *H NMR, standard
parameters are used. For 133C NMR, a proton-decoupled spectrum is typically obtained to
simplify the spectrum to single lines for each unique carbon atom.

IR Spectroscopy

o Sample Preparation: The solid sample of Disperse Blue 124 can be prepared as a KBr
(potassium bromide) pellet. A small amount of the dye is ground with dry KBr and pressed
into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) FT-IR can be
used, where the solid sample is placed directly on the ATR crystal.

e Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is used.

o Data Acquisition: A background spectrum is recorded. The spectrum of the sample is then
recorded, typically in the range of 4000-400 cm~1.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the complete spectroscopic
characterization of a dye such as Disperse Blue 124.
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Caption: Workflow for Spectroscopic Characterization of Disperse Blue 124.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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